Cas no 820977-02-4 (3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, methyl ester)

• Product name: 3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, methyl ester
• CAS No: 820977-02-4
• MF: C₉H₁₄O₄
• MW: 186.20506
• CID: 698926
• PubChem ID: 71420147

3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 3-Pentenoic acid, 3-(ethoxymethyl)-2-oxo-, methyl ester
• methyl 3-(ethoxymethyl)-2-oxopent-3-enoate
• 820977-02-4
• DTXSID80839355
• methyl 3-ethoxymethyl-2-oxo-3-pentenoate

• Inchi： InChI=1S/C9H14O4/c1-4-7(6-13-5-2)8(10)9(11)12-3/h4H,5-6H2,1-3H3
• InChI Key： SWBPDHCJCVNYRN-UHFFFAOYSA-N
• SMILES： CCOCC(=CC)C(=O)C(=O)OC

Computed Properties

• Exact Mass: 186.08920892g/mol
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.8
• Topological Polar Surface Area: 52.6Ų